Cas no 1019384-02-1 (4-Chloro-2-cyclopropyl-5-phenylthieno2,3-dpyrimidine)
4-Chloro-2-cyclopropyl-5-phenylthieno2,3-dpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-2-cyclopropyl-5-phenylthieno[2,3-d]pyrimidine
- UQB38402
- Z285649200
- SCHEMBL14965090
- GDFQJKDEJAHULN-UHFFFAOYSA-N
- AKOS000199640
- 4-chloro-2-cyclopropyl-5-phenyl-thieno[2,3-d]pyrimidine
- EN300-59881
- 1019384-02-1
- Thieno[2,3-d]pyrimidine, 4-chloro-2-cyclopropyl-5-phenyl-
- 4-Chloro-2-cyclopropyl-5-phenylthieno2,3-dpyrimidine
-
- Inchi: 1S/C15H11ClN2S/c16-13-12-11(9-4-2-1-3-5-9)8-19-15(12)18-14(17-13)10-6-7-10/h1-5,8,10H,6-7H2
- InChI Key: GDFQJKDEJAHULN-UHFFFAOYSA-N
- SMILES: ClC1=C2C(=CSC2=NC(C2CC2)=N1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 286.0331472Da
- Monoisotopic Mass: 286.0331472Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 54Ų
4-Chloro-2-cyclopropyl-5-phenylthieno2,3-dpyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM151553-1g |
4-chloro-2-cyclopropyl-5-phenylthieno[2,3-d]pyrimidine |
1019384-02-1 | 95% | 1g |
$549 | 2023-02-19 | |
| TRC | C383448-25mg |
4-Chloro-2-cyclopropyl-5-phenylthieno[2,3-d]pyrimidine |
1019384-02-1 | 25mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C383448-50mg |
4-Chloro-2-cyclopropyl-5-phenylthieno[2,3-d]pyrimidine |
1019384-02-1 | 50mg |
$ 95.00 | 2022-06-06 | ||
| TRC | C383448-250mg |
4-Chloro-2-cyclopropyl-5-phenylthieno[2,3-d]pyrimidine |
1019384-02-1 | 250mg |
$ 340.00 | 2022-06-06 | ||
| Chemenu | CM151553-1g |
4-chloro-2-cyclopropyl-5-phenylthieno[2,3-d]pyrimidine |
1019384-02-1 | 95% | 1g |
$549 | 2021-08-05 | |
| Enamine | EN300-59881-0.05g |
4-chloro-2-cyclopropyl-5-phenylthieno[2,3-d]pyrimidine |
1019384-02-1 | 85.0% | 0.05g |
$101.0 | 2025-03-15 | |
| Enamine | EN300-59881-0.1g |
4-chloro-2-cyclopropyl-5-phenylthieno[2,3-d]pyrimidine |
1019384-02-1 | 85.0% | 0.1g |
$152.0 | 2025-03-15 | |
| Enamine | EN300-59881-0.25g |
4-chloro-2-cyclopropyl-5-phenylthieno[2,3-d]pyrimidine |
1019384-02-1 | 85.0% | 0.25g |
$216.0 | 2025-03-15 | |
| Enamine | EN300-59881-0.5g |
4-chloro-2-cyclopropyl-5-phenylthieno[2,3-d]pyrimidine |
1019384-02-1 | 85.0% | 0.5g |
$407.0 | 2025-03-15 | |
| Enamine | EN300-59881-1.0g |
4-chloro-2-cyclopropyl-5-phenylthieno[2,3-d]pyrimidine |
1019384-02-1 | 85.0% | 1.0g |
$528.0 | 2025-03-15 |
4-Chloro-2-cyclopropyl-5-phenylthieno2,3-dpyrimidine Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 4-Chloro-2-cyclopropyl-5-phenylthieno2,3-dpyrimidine
4-Chloro-2-cyclopropyl-5-phenylthieno[2,3-d]pyrimidine: A Comprehensive Overview
The compound with CAS No. 1019384-02-1, known as 4-Chloro-2-cyclopropyl-5-phenylthieno[2,3-d]pyrimidine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thienopyrimidines, which are heterocyclic compounds combining a pyrimidine ring fused with a thiophene ring. The presence of a chlorine substituent at the 4-position, a cyclopropyl group at the 2-position, and a phenyl group at the 5-position imparts unique chemical and biological properties to this molecule.
Recent studies have highlighted the potential of 4-Chloro-2-cyclopropyl-5-phenylthieno[2,3-d]pyrimidine as a lead compound in drug discovery. Its structure allows for diverse interactions with biological targets, making it a promising candidate for the development of novel therapeutic agents. The thienopyrimidine core is particularly notable for its ability to engage in hydrogen bonding and π-π interactions, which are critical for binding to protein targets such as kinases and G-protein coupled receptors (GPCRs).
One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways. Researchers have demonstrated that 4-Chloro-2-cyclopropyl-5-phenylthieno[2,3-d]pyrimidine can inhibit key enzymes involved in inflammation and cancer progression. For instance, its inhibitory effects on cyclooxygenase (COX) enzymes suggest potential applications in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.
In addition to its enzymatic activity, this compound has shown remarkable selectivity for certain receptor subtypes. For example, studies have revealed that it exhibits high affinity for the serotonin 5-HT receptor family, which is implicated in conditions such as depression and anxiety. This selectivity underscores its potential as a candidate for developing next-generation antidepressant and anxiolytic agents.
The synthesis of 4-Chloro-2-cyclopropyl-5-phenylthieno[2,3-d]pyrimidine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The construction of the thienopyrimidine core typically begins with the condensation of amines and thiophene derivatives under specific reaction conditions. Subsequent functionalization steps introduce the chlorine, cyclopropyl, and phenyl substituents at their respective positions on the ring system.
Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular docking studies have provided insights into its binding modes with various biological targets, enabling researchers to refine its structure for improved potency and selectivity. Moreover, pharmacokinetic modeling has revealed that this compound possesses favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it an attractive candidate for drug development.
Despite its promising attributes, challenges remain in translating 4-Chloro-2-cyclopropyl-5-phenylthieno[2,3-d]pyrimidine into clinical use. Issues such as bioavailability and potential off-target effects need to be carefully addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcoming these hurdles and advancing this compound toward therapeutic applications.
In conclusion, 4-Chloro-2-cyclopropyl-5-phenylthieno[2,3-d]pyrimidine represents a compelling example of how structural diversity can be harnessed to design innovative therapeutic agents. Its unique combination of chemical features and biological activities positions it as a valuable tool in drug discovery research. As ongoing studies continue to unravel its full potential, this compound holds promise for addressing unmet medical needs across various therapeutic areas.
1019384-02-1 (4-Chloro-2-cyclopropyl-5-phenylthieno2,3-dpyrimidine) Related Products
- 1042511-49-8(4-Chloro-2-ethyl-5-phenylthieno[2,3-d]pyrimidine)
- 83548-62-3(2-Benzyl-4-chloro-5-phenylthieno[2,3-d]pyrimidine)
- 814918-89-3(Thieno[2,3-d]pyrimidine, 4-chloro-2-(chloromethyl)-5-phenyl-)
- 885524-65-2(4-chloro-5-(2-chlorophenyl)-2-(propan-2-yl)thieno[2,3-d]pyrimidine)
- 83548-63-4(4-chloro-2,5-diphenylthieno2,3-dpyrimidine)
- 83548-61-2(4-chloro-2-methyl-5-phenylthieno2,3-dpyrimidine)
- 1156376-84-9(4-Chloro-5-phenyl-2-(thiophen-3-yl)thieno2,3-dpyrimidine)
- 1036469-40-5(4-Chloro-2-isopropyl-5-phenylthieno[2,3-d]pyrimidine)
- 885460-40-2(4-chloro-5-(4-fluorophenyl)-2-(4-fluorophenyl)methylthieno2,3-dpyrimidine)
- 1056054-14-8(4-Chloro-5-phenyl-2-(trifluoromethyl)thieno[2,3-d]pyrimidine)